Cas no 1784891-36-6 (4-cyclopropyl-1-methyl-1H-pyrazol-5-amine)
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine
- 1784891-36-6
- EN300-2925830
-
- Inchi: 1S/C7H11N3/c1-10-7(8)6(4-9-10)5-2-3-5/h4-5H,2-3,8H2,1H3
- InChI Key: NRVDODOGDDPOCT-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C=N1)C1CC1)N
Computed Properties
- Exact Mass: 137.095297364g/mol
- Monoisotopic Mass: 137.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.8Ų
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027UBQ-50mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR027UBQ-100mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 100mg |
$496.00 | 2025-02-15 | |
| Aaron | AR027UBQ-250mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 250mg |
$695.00 | 2025-02-15 | |
| Aaron | AR027UBQ-500mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 500mg |
$1081.00 | 2025-02-15 | |
| Aaron | AR027UBQ-1g |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 1g |
$1381.00 | 2025-02-15 | |
| Aaron | AR027UBQ-2.5g |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 2.5g |
$2681.00 | 2025-02-15 | |
| Aaron | AR027UBQ-5g |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 5g |
$3955.00 | 2025-02-15 | |
| Aaron | AR027UBQ-10g |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 10g |
$5850.00 | 2023-12-15 | |
| 1PlusChem | 1P027U3E-50mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 50mg |
$335.00 | 2024-06-18 | |
| 1PlusChem | 1P027U3E-100mg |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine |
1784891-36-6 | 95% | 100mg |
$485.00 | 2024-06-18 |
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine
Introduction to 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1784891-36-6)
4-cyclopropyl-1-methyl-1H-pyrazol-5-amine is a heterocyclic organic compound with significant potential in pharmaceutical and biochemical research. Its molecular structure, featuring a cyclopropyl group and a methyl-substituted pyrazole ring, makes it an intriguing candidate for various synthetic applications and biological studies. This compound, identified by the Chemical Abstracts Service registry number CAS No. 1784891-36-6, has garnered attention due to its structural features and the potential therapeutic applications it may exhibit.
The pyrazole core is a well-known scaffold in medicinal chemistry, frequently employed in the development of drugs due to its ability to interact with biological targets in multiple ways. The presence of the cyclopropyl group in 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine introduces unique steric and electronic properties that can influence its binding affinity and metabolic stability. These characteristics make it a valuable building block for designing novel molecules with enhanced pharmacological properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the methyl-substituted pyrazole ring in 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine can modulate the compound's interactions with biological receptors, potentially leading to improved drug efficacy and reduced side effects. These findings align with the broader trend in pharmaceutical research toward the development of targeted therapies based on well-defined molecular structures.
In the context of drug discovery, 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine has been explored as a precursor for more complex derivatives. The cyclopropyl group, in particular, is known for its ability to enhance lipophilicity, which can be crucial for drug absorption and distribution within the body. By incorporating this moiety into a pyrazole framework, researchers aim to create compounds that exhibit optimized pharmacokinetic profiles.
Moreover, the amine functionality at the 5-position of the pyrazole ring provides a site for further chemical modification. This versatility allows for the synthesis of a wide range of analogs, each with distinct properties that can be tailored to specific biological targets. Such modifications are essential for fine-tuning drug candidates during the preclinical development phase.
Current research in heterocyclic chemistry has highlighted the importance of understanding how structural modifications affect biological activity. The case of 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine exemplifies this principle, as studies suggest that subtle changes in its molecular architecture can significantly impact its interactions with enzymes and receptors. This underscores the need for rigorous experimental validation alongside computational predictions to fully characterize such compounds.
The synthesis of 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in streamlining synthetic routes while maintaining high selectivity.
From a biochemical perspective, 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine may serve as a key intermediate in pathways relevant to various diseases. For instance, pyrazole derivatives have been implicated in processes involving inflammation, metabolism, and signal transduction. By studying this compound, researchers can gain insights into these pathways and identify potential therapeutic interventions.
The growing interest in natural product-inspired drug design has also influenced the exploration of 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine. Many bioactive molecules are derived from natural sources, and their structural motifs are often incorporated into synthetic analogs to enhance pharmacological activity. The cyclopropyl-substituted pyrazole scaffold fits well within this paradigm, offering a bridge between natural products and synthetic chemistry.
In conclusion, 4-cyclopropyl-1-methyl-1H-pyrazol-5-amine (CAS No. 1784891-36-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features—particularly the combination of a cyclopropyl group and a methyl-substituted pyrazole ring—make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.
1784891-36-6 (4-cyclopropyl-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)